
The Interplay of Mass and Fluid Dynamics in
Geotextiles: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D5261

Cat. No.: B11183713 Get Quote

An in-depth exploration of how the mass of geotextiles dictates their hydraulic performance,

crucial for applications in filtration, drainage, and separation.

This technical guide delves into the critical relationship between the mass per unit area of

geotextiles and their hydraulic properties. For researchers, scientists, and professionals in drug

development utilizing advanced material science, understanding this relationship is paramount

for designing effective and reliable systems. This document provides a comprehensive

overview of the underlying principles, quantitative data, and standardized experimental

protocols.

Core Principles: Mass as a Proxy for Hydraulic
Performance
The mass per unit area of a geotextile, typically expressed in grams per square meter (g/m²) or

ounces per square yard (oz/yd²), is a primary physical property that directly influences its

hydraulic characteristics. For nonwoven geotextiles, in particular, an increase in mass generally

correlates with a greater number of fibers per unit area. This increased fiber density results in a

thicker, more robust material with a more tortuous pore structure.

The key hydraulic properties affected by geotextile mass are:

Permeability (k): A measure of the ability of a material to transmit fluids. In the context of

geotextiles, it is often expressed as a velocity (e.g., m/s or cm/s) and is influenced by the
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fluid's properties and the porous medium.

Permittivity (ψ): Defined as the volumetric flow rate of water per unit cross-sectional area per

unit head under laminar flow conditions. It is a key parameter for geotextiles as it considers

the fabric's thickness and is a direct measure of its water-passing capacity. It is calculated as

k/t, where 'k' is the permeability and 't' is the thickness of the geotextile.

Transmissivity (θ): This property measures the in-plane flow rate of a fluid per unit width of

the geotextile under a constant hydraulic gradient. It is crucial for applications where the

geotextile is intended to act as a drainage layer.

Generally, for nonwoven geotextiles, as the mass per unit area increases, the permeability and

permittivity tend to decrease.[1] This is due to the smaller and more numerous pores in heavier

fabrics, which create a more restrictive path for water flow. Conversely, lighter nonwoven

geotextiles typically exhibit higher permeability and permittivity, allowing for greater flow rates.

[2] Woven geotextiles, due to their regular, interlaced structure, generally have lower

permeability compared to nonwovens of similar mass.[2][3]

Quantitative Data: Mass vs. Hydraulic Properties
The following tables summarize the quantitative relationship between the mass per unit area of

nonwoven geotextiles and their key hydraulic properties, compiled from manufacturer data

sheets and research findings.

Table 1: Nonwoven Geotextile Mass vs. Permeability and Permittivity
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Mass per unit area (g/m²)
Permeability at 50 mm
Water Head (m/sec)

Permittivity at 50 mm
Water Head (sec⁻¹)

80 0.10 2.0

100 0.09 1.8

110 0.07 1.4

120 0.08 1.6

130 0.07 1.4

150 0.05 1.0

175 0.04 0.8

200 0.04 0.8

230 0.04 0.8

255 0.03 0.6

260 0.04 0.8

300 0.03 0.6

350 0.01 0.2

Source: Adapted from Fibertex Geotextiles Product Data Sheet.[1]

Table 2: Hydraulic Properties of Reinforced Needle-punched Nonwoven Geotextiles

Geotextile Grade
Mass per unit area
(g/m²)

Permittivity (s⁻¹)
Transmissivity
(m²/s)

R1 250 ≥ 0.05 ≥ 10⁻⁷

R2 325 ≥ 0.05 ≥ 10⁻⁷

Source: Adapted from TEXEL GEO-9 R1 / GEO-9 R2 Technical Data Sheet.[4]
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Experimental Protocols
The determination of geotextile hydraulic properties is governed by standardized test methods

developed by organizations such as ASTM International and the International Organization for

Standardization (ISO).

Permittivity (ASTM D4491)
This standard describes methods for determining the water permeability of geotextiles in terms

of permittivity under standard, uncompressed conditions.[5][6][7]

Objective: To measure the volumetric flow rate of water normal to the plane of the geotextile

under a constant or falling head.

Methodology (Constant Head Method):

Specimen Preparation: A geotextile specimen is cut to the dimensions of the test apparatus

and placed within it.

Apparatus Setup: The specimen is supported by a wire mesh and clamped between two

chambers. Water is introduced to the upper chamber.

Establishing Flow: A constant head of water (typically 50 mm) is maintained on the geotextile

specimen throughout the test.[8]

Measurement: The quantity of water that flows through the specimen is collected over a

measured period.

Calculation: The permittivity (ψ) is calculated using the formula: ψ = Q / (A * h * t) where:

Q = quantity of water flow

A = cross-sectional area of the specimen

h = hydraulic head

t = time
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A falling head method is also described, where the time taken for the water head to drop

between two specified levels is measured.[8]

Water Permeability Normal to the Plane (EN ISO 11058)
This international standard specifies two methods (constant head and falling head) for

determining the water permeability characteristics of a single layer of geotextile normal to the

plane, without load.[9][10][11][12][13]

Objective: To determine the velocity of water flow perpendicular to the geotextile plane.

Methodology (Constant Head Method):

Specimen Preparation: Five test specimens are cut from the sample.[12][13]

Apparatus Setup: The specimen is placed in the permeability apparatus, and a unidirectional

flow of water is established normal to its plane.

Applying Head: A constant head of water (e.g., 70 ± 5 mm) is applied, and the flow is

adjusted to maintain this head.[13]

Measurement: The rate of water flow is measured. The test is repeated for a range of lower

head losses.[12]

Calculation: The results are typically expressed as a flow velocity (v) in m/s.

Transmissivity (ASTM D4716)
This test method determines the in-plane flow rate per unit width and the hydraulic

transmissivity of a geosynthetic using a constant head.[14][15][16][17][18]

Objective: To measure the quantity of water that can be transmitted within the plane of the

geotextile under a specified normal compressive stress.

Methodology:

Specimen Preparation: A geotextile specimen of specified dimensions (e.g., 300 mm x 300

mm) is placed on a rigid base.[15]
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Applying Normal Stress: A uniform normal compressive stress is applied to the top surface of

the specimen to simulate in-situ conditions.

Establishing Flow: A constant hydraulic head is applied to one end of the specimen, inducing

in-plane flow.

Measurement: The quantity of flow through the specimen is measured over a specific time

period.

Calculation: The transmissivity (θ) is calculated using the formula: θ = q / (W * i) where:

q = flow rate

W = width of the specimen

i = hydraulic gradient (h/L, where h is the head loss and L is the length of the specimen)

Visualizing the Relationships
The following diagrams, generated using Graphviz, illustrate the key relationships and

workflows discussed in this guide.
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Caption: Relationship between geotextile mass and hydraulic properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b11183713?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Testing (Constant Head)

Calculation

Start

Cut Geotextile
Specimen to Size

Place Specimen
in Apparatus

Apply & Maintain
Constant Water Head

(e.g., 50 mm)

Collect Water Flow
over Time (t)

Measure Quantity
of Flow (Q)

Calculate Permittivity (ψ)
ψ = Q / (A·h·t)

End

Click to download full resolution via product page

Caption: ASTM D4491 Constant Head Permittivity Test Workflow.
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Caption: ASTM D4716 Transmissivity Test Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fibertex.com [fibertex.com]

2. Woven vs Nonwoven Geotextiles: Strength, Permeability [geofantex.com]

3. bpmgeosynthetics.com [bpmgeosynthetics.com]

4. texel.ca [texel.ca]

5. store.astm.org [store.astm.org]

6. Page Not Found - US Fabrics [usfabricsinc.com]

7. img.antpedia.com [img.antpedia.com]

8. storethinghiem.vn [storethinghiem.vn]

9. scribd.com [scribd.com]

10. ISO 11058: Geotextile Water Permeability Testing Equipment [untm.co]

11. BS EN ISO 11058:2019 - TC | 31 Jul 2019 | BSI Knowledge [knowledge.bsigroup.com]

12. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

13. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

14. scribd.com [scribd.com]

15. m.youtube.com [m.youtube.com]

16. scribd.com [scribd.com]

17. store.astm.org [store.astm.org]

18. store.astm.org [store.astm.org]

To cite this document: BenchChem. [The Interplay of Mass and Fluid Dynamics in
Geotextiles: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11183713#relationship-between-geotextile-mass-
and-hydraulic-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b11183713?utm_src=pdf-custom-synthesis
https://www.fibertex.com/sites/fibertex.com/files/2021-03/Product%20overview_EN_01-2021.pdf
https://geofantex.com/woven-vs-nonwoven-geotextiles-key-differences-explained.html
https://www.bpmgeosynthetics.com/ultimate-comparison-of-woven-vs-non-woven-geotextile/
https://texel.ca/fileadmin/medias/documents/en/geosynthetics/specifications-sheets/geotextiles/FICHE_TECHNIQUE_-_GEO-9_R1_GEO-9_R2_-_ENG_20240116.pdf
https://store.astm.org/d4491-99ar09.html
https://www.usfabricsinc.com/redirect/?path=/blog/2020/08/07/permittivity-vs-permeability/
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D4491_D4491M-22.pdf
https://storethinghiem.vn/uploads/files/ASTM%20D4491-14.pdf
https://www.scribd.com/doc/43587487/En-Iso-11058-1999-Permeability
https://www.untm.co/application/iso-11058-geotextile-water-permeability-test-equipment.html
https://knowledge.bsigroup.com/products/geotextiles-and-geotextile-related-products-determination-of-water-permeability-characteristics-normal-to-the-plane-without-load-1
https://cdn.standards.iteh.ai/samples/54545/e1e94940de9e4f29a5b8437edc7a9580/ISO-11058-2010.pdf
https://cdn.standards.iteh.ai/samples/70845/4eb54464f2cb43d5a9d3ba679981bbc7/ISO-11058-2019.pdf
https://www.scribd.com/document/850935349/D-4716-2022-Standard-Test-Method-for-Determining-the-In-plane-Flow-Rate-per-Unit-Width-and-Hydraulic-Transmissivity-of-a-Geosynthetic-Using-a-Const
https://m.youtube.com/watch?v=49IZXYqaUoM
https://www.scribd.com/document/884269533/ASTM-D4716-D4716M-22-en-Inplane-Permeability
https://store.astm.org/d4716_d4716m-22.html
https://store.astm.org/d4716-08r13.html
https://www.benchchem.com/product/b11183713#relationship-between-geotextile-mass-and-hydraulic-properties
https://www.benchchem.com/product/b11183713#relationship-between-geotextile-mass-and-hydraulic-properties
https://www.benchchem.com/product/b11183713#relationship-between-geotextile-mass-and-hydraulic-properties
https://www.benchchem.com/product/b11183713#relationship-between-geotextile-mass-and-hydraulic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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